Cas no 1408076-45-8 (tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate
• CAS No: 1408076-45-8
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD22628739
• CID: 3165323
• PubChem ID: 72208189
• Update Time: 2025-08-05

tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Not available
• tert-Butyl ((3-hydroxyoxetan-3-yl)methyl)carbamate
• (3-HYDROXY-OXETAN-3-YLMETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• TERT-BUTYL N-[(3-HYDROXYOXETAN-3-YL)METHYL]CARBAMATE
• SB20731
• PB38762
• Carbamic acid, N-[(3-hydroxy-3-oxetanyl)methyl]-, 1,1-dimethylethyl ester
• CS-0047427
• 1408076-45-8
• CS2418
• AS-46600
• AKOS027251846
• 3-[(Boc-amino)methyl]oxetan-3-ol
• tert-Butyl((3-hydroxyoxetan-3-yl)methyl)carbamate
• EN300-6935302
• SY099995
• MFCD22628739
• IGC07645
• tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate

• MDL： MFCD22628739
• Inchi： 1S/C9H17NO4/c1-8(2,3)14-7(11)10-4-9(12)5-13-6-9/h12H,4-6H2,1-3H3,(H,10,11)
• InChI Key： AOZVJTNFMKPQPK-UHFFFAOYSA-N
• SMILES： O1CC(CNC(=O)OC(C)(C)C)(C1)O

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: -0.2

Additional information on tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate (CAS No. 1408076-45-8)

tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate (CAS No. 1408076-45-8) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structure, featuring a hydroxyoxetane moiety and a tert-butyl carbamate group, makes it a valuable building block in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its applications in protease inhibitors, bioconjugation, and peptide modifications.

The growing interest in tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate aligns with the rising demand for small molecule therapeutics and targeted drug delivery systems. Recent trends in AI-driven drug design and computational chemistry have further highlighted its importance, as the compound's oxetane ring enhances metabolic stability and bioavailability—a critical factor in modern medicinal chemistry. Questions like "How does oxetane functionalization improve drug performance?" or "What are the synthetic routes for CAS 1408076-45-8?" are commonly explored in academic forums and patent literature.

From a synthetic perspective, tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate is often prepared via multistep organic reactions, including Boc protection and oxetane ring formation. Its carbamate linkage provides stability under acidic conditions, making it suitable for solid-phase peptide synthesis (SPPS). The compound’s hydrophilic-lipophilic balance (HLB) is another area of interest, particularly for formulations requiring enhanced membrane permeability.

In the context of green chemistry, researchers are investigating eco-friendly catalytic methods to produce CAS 1408076-45-8, addressing concerns about solvent waste reduction and atom economy. The compound’s role in biodegradable polymers and sustainable materials is also gaining traction, linking it to broader discussions on circular economy practices in the chemical industry.

Analytical characterization of tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. Its chromatographic behavior and stability profiles are frequently documented to ensure reproducibility in industrial applications. For those searching "How to analyze hydroxyoxetane derivatives?" or "What are the storage conditions for Boc-protected oxetanes?", these technical details are essential.

The future outlook for CAS 1408076-45-8 remains promising, particularly in precision medicine and next-generation biologics. As the pharmaceutical industry shifts toward personalized therapies, the demand for high-purity intermediates like tert-butyl N-[(3-hydroxyoxetan-3-yl)methyl]carbamate is expected to grow. Its compatibility with click chemistry and bioorthogonal reactions further positions it as a versatile tool for chemical biology research.